Cas no 832698-69-8 (Piperazine,1-[[(2R)-tetrahydro-2-furanyl]methyl]-)

Piperazine,1-[[(2R)-tetrahydro-2-furanyl]methyl]- structure
832698-69-8 structure
Product Name:Piperazine,1-[[(2R)-tetrahydro-2-furanyl]methyl]-
CAS No:832698-69-8
MF:C9H18N2O
MW:170.252022266388
CID:716124
PubChem ID:2512761
Update Time:2025-04-19

Piperazine,1-[[(2R)-tetrahydro-2-furanyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[[(2R)-tetrahydro-2-furanyl]methyl]-
    • 1-[(2R)-Tetrahydro-2-furanylmethyl]piperazine
    • 1-[(2R)-TETRAHYDROFURAN-2-YLMETHYL]PIPERAZINE
    • Piperazine, 1-[[(2R)-tetrahydro-2-furanyl]methyl]- (9CI)
    • starbld0013802
    • SCHEMBL3525552
    • (R)-1-((Tetrahydrofuran-2-yl)methyl)piperazine
    • 832698-69-8
    • Inchi: 1S/C9H18N2O/c1-2-9(12-7-1)8-11-5-3-10-4-6-11/h9-10H,1-8H2/t9-/m1/s1
    • InChI Key: GKBPGHNDWVURBD-SECBINFHSA-N
    • SMILES: O1CCC[C@@H]1CN1CCNCC1

Computed Properties

  • Exact Mass: 170.142
  • Monoisotopic Mass: 170.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 24.5Ų
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